![molecular formula C12H21NO2 B2893011 4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol CAS No. 2380142-49-2](/img/structure/B2893011.png)
4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol
Description
“4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol” is a complex organic compound that belongs to the class of azabicycloheptanes . It is characterized by a seven-membered ring structure with one nitrogen atom and an oxygenated functional group .
Synthesis Analysis
The synthesis of such compounds typically involves palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates . The products could be further functionalized to build up a library of bridged aza-bicyclic structures .Molecular Structure Analysis
The molecular structure of “4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol” is characterized by a seven-membered ring structure with one nitrogen atom and an oxygenated functional group . The exact structure can be determined using various spectroscopic techniques .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of “4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol” is the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol” can be determined using various analytical techniques . The exact properties would depend on the specific functional groups present in the molecule .Safety And Hazards
Future Directions
The future directions for research on “4-(2-Azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol” could include further exploration of its synthesis, characterization, and potential applications . There is also potential for the development of novel synthetic methodologies and applications in drug discovery .
properties
IUPAC Name |
4-(2-azabicyclo[2.2.1]heptan-2-ylmethyl)oxan-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO2/c14-12(3-5-15-6-4-12)9-13-8-10-1-2-11(13)7-10/h10-11,14H,1-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEUNWORUCNMERV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CN2CC3(CCOCC3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-({2-Azabicyclo[2.2.1]heptan-2-yl}methyl)oxan-4-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)benzo[d]thiazole-2-carboxamide](/img/structure/B2892928.png)
![(E)-2-amino-1-((4-(dimethylamino)benzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide](/img/structure/B2892940.png)
![N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B2892941.png)
![6-((3-nitrobenzyl)thio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2892943.png)
![1-(4-Bromophenyl)-4-[(2-chlorophenyl)methyl]pyrazine-2,3-dione](/img/structure/B2892946.png)
![Imidazo[1,2-a]pyridin-2-ylmethyl carbamimidothioate dihydrochloride](/img/structure/B2892949.png)
